Cas no 69261-49-0 (CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER)
69261-49-0 structure
Product Name:CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER
CAS No:69261-49-0
MF:C9H9NO3
MW:179.172662496567
CID:3407161
PubChem ID:15605750
Update Time:2025-04-21
CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER
- Carbamic acid, N-formyl-, phenylmethyl ester
- 69261-49-0
- Benzylformylcarbamate
- Benzyl formylcarbamate
- SCHEMBL8775648
-
- Inchi: 1S/C9H9NO3/c11-7-10-9(12)13-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,10,11,12)
- InChI Key: MOHPYKFLBCIJGF-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)NC=O
Computed Properties
- Exact Mass: 179.058243149Da
- Monoisotopic Mass: 179.058243149Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.4Ų
CARBAMIC ACID, FORMYL-, PHENYLMETHYL ESTER Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jason Wan Lab Chip, 2020,20, 4528-4538
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